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Compound of Interest

Compound Name: BRD2492

CAS No.: 1821669-43-5

Cat. No.: B606344 Get Quote

Introduction & Compound Profile
BRD2492 is a highly potent and selective small-molecule inhibitor of Histone Deacetylases 1

and 2 (HDAC1/2).[1][2] Unlike pan-HDAC inhibitors, BRD2492 exhibits >100-fold selectivity for

HDAC1/2 over HDAC3 and HDAC6, making it a critical chemical probe for dissecting the

specific epigenetic roles of Class I HDACs in chromatin remodeling and transcriptional

regulation.

Effective use of BRD2492 requires precise handling. As a hydrophobic organic molecule, it is

prone to precipitation in aqueous media if not properly formulated. This guide provides a self-

validating workflow to ensure compound integrity and experimental reproducibility.

Table 1: Physicochemical Properties
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Property Value Notes

Chemical Name BRD2492 (Compound 6d)

Target

HDAC1 (

nM), HDAC2 (

nM)

High selectivity vs HDAC3/6

Molecular Weight 346.38 g/mol Used for Molarity calculations

Formula

Appearance White to off-white solid

Solubility (DMSO) ~90 mM (31.25 mg/mL)
Requires sonication/warming

at high conc.[2][3]

Solubility (Water) Insoluble
Do not dissolve directly in

aqueous buffer

Storage (Powder) -20°C (3 years) Keep desiccated

Solubility Profile & Solvent Selection
The "Golden Solvent": DMSO
Dimethyl sulfoxide (DMSO) is the required vehicle for BRD2492. The compound is practically

insoluble in water. Attempting to dissolve the powder directly in PBS or cell culture media will

result in immediate precipitation and loss of effective concentration.

Max Solubility: ~90 mM in DMSO (with warming).

Recommended Stock Concentration:10 mM or 50 mM.

Why? While 90 mM is possible, it approaches the saturation limit where temperature

fluctuations can cause crashing out. 10 mM is the industry standard for high-throughput

screening and ensures stability at -20°C.

Mechanism of Action & Workflow
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The following diagram illustrates the critical pathway from stock preparation to biological effect,

highlighting the specific intervention point of BRD2492.
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Figure 1: BRD2492 workflow from solubilization to epigenetic modulation of HDAC1/2 targets.

Protocol: Stock Solution Preparation
Objective: Prepare a stable 10 mM stock solution. Safety: Wear PPE (gloves, lab coat,

goggles). DMSO penetrates skin and can carry toxic compounds with it.[4]

Step-by-Step Methodology
Calculate Mass/Volume: Use the formula:

Example: To make 1 mL of 10 mM stock:

Self-Validating Check: If you have a standard 5 mg or 10 mg vial, it is safer to dissolve the

entire vial rather than weighing out small amounts (which introduces static error).

Volume Calculation for Whole Vials (Recommended): If you purchase a 5 mg vial, calculate

the volume of DMSO to add for a 10 mM stock:

Solubilization:

Add the calculated volume of high-grade (anhydrous) DMSO to the vial.

Vortex vigorously for 30 seconds.
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Visual Inspection: Hold the vial up to the light. The solution must be completely clear.

Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes or warm gently

to 37°C. BRD2492 is heat-stable at moderate temperatures.

Aliquoting:

Do not store the bulk volume in one tube. Repeated freeze-thaw cycles introduce moisture

(DMSO is hygroscopic), causing precipitation.

Aliquot into 50 µL or 100 µL volumes in sterile, O-ring screw-cap cryovials.

Storage:

-80°C: Stable for 6 months (Recommended).[2]

-20°C: Stable for 1 month.

Protect from light.[5]

Protocol: Serial Dilution for Biological Assays
Challenge: Preventing "Crash Out." When diluting a DMSO stock into aqueous media (cell

culture medium), the hydrophobic compound may precipitate if the DMSO concentration drops

too quickly while the compound concentration is still high.

The Intermediate Dilution Step (The "1000x" Rule): Always keep the final DMSO concentration

in the assay

to avoid solvent toxicity.

Workflow Diagram: Serial Dilution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606344?utm_src=pdf-body
https://www.medchemexpress.com/brd2492.html
https://pubmed.ncbi.nlm.nih.gov/15985470/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: DMSO Dilutions (1000x)

Phase 2: Aqueous Transfer (1x)
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Figure 2: Two-step dilution strategy to maintain solubility and normalize DMSO concentration.

Assay Setup Procedure
Prepare DMSO Intermediates: Perform all serial dilutions in 100% DMSO first. This creates a

"Master Plate" (e.g., 10 mM

3 mM

1 mM

0.3 mM...).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606344?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer to Media: Transfer a small volume (e.g., 1 µL) of the DMSO intermediate into a

large volume of media (e.g., 1000 µL).

This ensures every well has exactly 0.1% DMSO.

If you dilute directly into media step-by-step, the DMSO % will vary, causing artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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